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Compound of Interest

Compound Name: 2-iodo-5-(trifluoromethyl)aniline

Cat. No.: B011494

Note to the reader: This technical guide focuses on 4-Amino-3-iodobenzotrifluoride (CAS No.
163444-17-5). Information regarding the specific isomer, 3-Amino-4-iodobenzotrifluoride, is not
readily available in scientific literature. It is highly probable that inquiries for "3-Amino-4-
lodobenzotrifluoride” are referring to the more scientifically and commercially prevalent isomer
detailed herein.

This document provides a comprehensive overview of 4-Amino-3-iodobenzotrifluoride, a key
intermediate in organic synthesis, particularly for the development of pharmaceuticals and
advanced materials. This guide is intended for researchers, scientists, and professionals in the
field of drug development and materials science.

Chemical Structure and Synonyms

4-Amino-3-iodobenzotrifluoride is an aromatic organic compound characterized by a benzene
ring substituted with a trifluoromethyl group, an amino group, and an iodine atom.

Below is a visualization of the molecular structure of 4-Amino-3-iodobenzotrifluoride.
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Chemical Structure of 4-Amino-3-iodobenzotrifluoride

NH2 CF3 I
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Start: Reagents Added to Autoclave

2-Amino-4-(trifluoromethyl)benzoic acid
lodine (I2)
Potassium lodide (KI)
Acetonitrile (CH3CN)

'

Autoclave purged with Oz (10 bar)

:

Reaction Mixture Stirred at 180°C

:

Reactor Cooled with Water Bath

:

Reaction Work-up and Purification

Product: 2-lodo-4-(trifluoromethyl)aniline
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G-Amino-3-iodobenzotrifluoride
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Amino-3-
iodobenzotrifluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011494#3-amino-4-iodobenzotrifluoride-structure-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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